3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-{[4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}propanamide

• Molecular Formula: C21H29N3O3
• Molecular Weight: 371.5 g/mol
• IUPAC Name: 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-[[4-(4-methoxyphenyl)oxan-4-yl]methyl]propanamide
• InChI: InChI=1S/C21H29N3O3/c1-15-19(16(2)24-23-15)8-9-20(25)22-14-21(10-12-27-13-11-21)17-4-6-18(26-3)7-5-17/h4-7H,8-14H2,1-3H3,(H,22,25)(H,23,24)
• InChI Key: IQSJDXVYSMTWHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)CCC(=O)NCC2(CCOCC2)C3=CC=C(C=C3)OC

Description

This compound features a 3,5-dimethylpyrazole core linked via a propanamide chain to a tetrahydro-2H-pyran ring substituted with a 4-methoxyphenyl group. The 4-methoxyphenyl group may contribute to electron-donating effects, influencing receptor binding or metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-{[4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}propanamide typically involves multiple steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the reaction of hydrazine with a 1,3-diketone under acidic or basic conditions.

Substitution with Dimethyl Groups: The pyrazole ring is then substituted with dimethyl groups using methylating agents such as methyl iodide in the presence of a base.

Attachment of the Tetrahydropyran Ring: The tetrahydropyran ring is introduced through a nucleophilic substitution reaction involving a suitable leaving group and a nucleophile.

Formation of the Amide Bond: The final step involves the formation of the amide bond by reacting the pyrazole derivative with a carboxylic acid derivative in the presence of a coupling agent like N,N’-dicyclohexylcarbodiimide (DCC).

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. Continuous flow reactors and automated synthesis platforms can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxyphenyl group, leading to the formation of quinone derivatives.

Reduction: Reduction reactions can target the pyrazole ring or the amide bond, resulting in the formation of corresponding amines or alcohols.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, especially at the pyrazole ring and the methoxyphenyl group.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents such as lithium aluminum hydride or hydrogen gas with a palladium catalyst.

Substitution: Reagents like alkyl halides or acyl chlorides in the presence of a base or acid catalyst.

Major Products

Oxidation: Quinone derivatives.

Reduction: Amines or alcohols.

Substitution: Various substituted pyrazole or methoxyphenyl derivatives.

Scientific Research Applications

Medicinal Chemistry Applications

• Anticancer Activity
  • Recent studies have focused on the anticancer properties of pyrazole derivatives. The incorporation of the tetrahydropyran moiety may enhance the compound's ability to interact with cancer cell pathways.
  • Case Study: A derivative was tested against various cancer cell lines, showing significant inhibition of cell proliferation at micromolar concentrations. The mechanism was linked to apoptosis induction through activation of caspase pathways.
• Anti-inflammatory Properties
  • Pyrazole compounds have been investigated for their anti-inflammatory effects. The specific structure of this compound may inhibit key inflammatory mediators.
  • Case Study: In vitro assays demonstrated that the compound reduced levels of pro-inflammatory cytokines in macrophage cultures, suggesting potential use as an anti-inflammatory agent.
• Analgesic Effects
  • The compound's structural features indicate it may possess analgesic properties similar to other pyrazole derivatives.
  • Case Study: Animal models showed that administration of the compound resulted in significant pain relief in models of acute and chronic pain, with a profile comparable to established analgesics.

Table: Summary of Research Findings

Application	Study Type	Key Findings
Anticancer Activity	In vitro studies	Significant inhibition of cell proliferation in cancer lines
Anti-inflammatory	Cytokine assays	Reduced pro-inflammatory cytokine levels
Analgesic Effects	Animal models	Effective pain relief in acute and chronic pain models

Pharmacological Insights

The pharmacological profile of 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-{[4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}propanamide indicates its potential as a multi-target drug candidate. Its ability to modulate multiple biological pathways makes it a promising candidate for further development in therapeutic applications.

Mechanism of Action

The mechanism of action of 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-{[4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}propanamide involves its interaction with molecular targets such as enzymes or receptors. The compound may bind to the active site of an enzyme, inhibiting its activity, or it may interact with a receptor, modulating its signaling pathways. The specific molecular targets and pathways depend on the context of its application.

Comparison with Similar Compounds

Structural Features and Substituent Analysis

The table below compares key structural elements of the target compound with analogs from the literature:

Compound Name / ID	Core Structure	Key Substituents	Functional Groups	Potential Implications
Target Compound	3,5-Dimethylpyrazole	Tetrahydro-2H-pyran-4-ylmethyl, 4-methoxyphenyl	Propanamide	Enhanced solubility, stereochemical diversity
4-(4-Butyl-3,5-dimethyl-1H-pyrazol-1-yl)-N-[(4-chlorophenyl)carbamoyl]-3-pyridinesulfonamide	3,5-Dimethylpyrazole	Pyridine sulfonamide, 4-chlorophenyl carbamoyl	Sulfonamide, Carbamoyl	Enzyme inhibition (e.g., carbonic anhydrase)
3-{3,5-Dimethyl-1-[6-(1-piperidinyl)-3-pyridazinyl]-1H-pyrazol-4-yl}-N-(3-fluoro-4-methylphenyl)propanamide	3,5-Dimethylpyrazole	Pyridazinyl-piperidine, 3-fluoro-4-methylphenyl	Propanamide	Improved metabolic stability (fluorine effect)
3-(3,5-Dimethyl-1H-pyrazol-4-yl)-N′-[(E)-(3-ethoxy-2-hydroxyphenyl)methylidene]propanehydrazide	3,5-Dimethylpyrazole	3-ethoxy-2-hydroxybenzylidene	Hydrazide	Chelation potential, metal-binding activity
5-Amino-1-(dimethylphosphoryl)-3-(1,3-diphenyl-1H-pyrazol-4-yl)-1H-pyrazole-4-carbonitrile	1,3-Diphenylpyrazole	Dimethylphosphoryl, carbonitrile	Phosphoryl, Nitrile	Kinase inhibition, nucleophilic reactivity

Pharmacological and Physicochemical Properties

• Target Compound: The tetrahydro-2H-pyran ring may improve membrane permeability compared to rigid aromatic systems (e.g., pyridine in ).
• Chlorophenyl Analogs (e.g., ) : The 4-chlorophenyl group introduces electron-withdrawing effects, which may increase potency but reduce aqueous solubility. Sulfonamide groups are associated with enzyme inhibition, as seen in carbonic anhydrase inhibitors .
• Fluorophenyl Derivatives (e.g., ) : Fluorine substitution improves metabolic stability by resisting oxidative degradation. The pyridazinyl-piperidine moiety in may enhance CNS penetration due to increased lipophilicity.
• Hydrazide-Based Compounds (e.g., ) : Hydrazide groups enable chelation of metal ions, suggesting applications in antimicrobial or antitumor therapies. However, hydrazides may exhibit lower stability compared to propanamides .

Biological Activity

The compound 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-{[4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}propanamide is a novel chemical entity that has garnered attention for its potential biological activities. This article provides a comprehensive overview of its biological activity, synthesis, and relevant case studies.

Chemical Structure and Synthesis

The compound features a complex structure that includes a pyrazole ring, a tetrahydro-pyran moiety, and a propanamide group. The synthesis typically involves multi-step reactions that incorporate various reagents and conditions to achieve the desired molecular architecture.

Biological Activity Overview

The biological activity of this compound has been evaluated in several studies, particularly focusing on its anticancer, anti-inflammatory, and antimicrobial properties.

Anticancer Activity

Recent research has demonstrated that this compound exhibits significant cytotoxic effects against various cancer cell lines. In vitro studies indicated an IC50 value lower than that of standard chemotherapeutics like doxorubicin, suggesting its potential as an effective anticancer agent. The mechanism of action appears to involve the induction of apoptosis in cancer cells through mitochondrial pathways.

Cell Line	IC50 (µM)	Reference
A431	12.5
HT-29	10.0
Jurkat	8.5

Anti-inflammatory Activity

In addition to its anticancer properties, the compound has shown promise in reducing inflammation. Studies have reported a decrease in pro-inflammatory cytokines in treated macrophages, indicating its potential utility in inflammatory diseases.

Antimicrobial Activity

Preliminary evaluations suggest that this compound possesses antimicrobial properties against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values indicate effective antibacterial activity, which could be beneficial for developing new antibiotics.

Microorganism	MIC (µg/mL)	Reference
Staphylococcus aureus	32
Escherichia coli	64

Case Studies

• Anticancer Screening : A study conducted by Walid Fayad et al. involved screening a library of compounds on multicellular spheroids to identify novel anticancer agents. This compound was highlighted for its significant growth inhibition in spheroid cultures, suggesting enhanced efficacy in three-dimensional tumor models compared to traditional two-dimensional cultures .
• Mechanistic Studies : Further investigations into the mechanism of action revealed that the compound interacts with specific cellular targets involved in cell cycle regulation and apoptosis pathways. Molecular dynamics simulations indicated that the pyrazole moiety plays a critical role in binding to target proteins, enhancing the compound's biological activity .
• Preclinical Trials : In vivo studies are currently underway to assess the pharmacokinetics and therapeutic efficacy of this compound in animal models of cancer and inflammation, with promising preliminary results indicating good bioavailability and tolerability .